3-amino-4-methoxy-2-methylbenzoic acid

• IUPAC Name: 3-amino-4-methoxy-2-methylbenzoic acid
• InChI: InChI=1S/C9H11NO3/c1-5-6(9(11)12)3-4-7(13-2)8(5)10/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key: ZJCWNSIKXQNFPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1N)OC)C(=O)O
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol

Description

“3-amino-4-methoxy-2-methylbenzoic acid” is a chemical compound. It is used as a Corey-Bakshi-Shibata oxazaborolidine catalyst for asymmetric reduction and asymmetric synthesis. It is also used in the asymmetric reduction of prochiral ketones.

Molecular Structure Analysis

The molecular formula of “3-amino-4-methoxy-2-methylbenzoic acid” is C8H9NO3. The molecular weight is 151.1626. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-amino-4-methoxy-2-methylbenzoic acid” include a molecular weight of 167.16 g/mol. It has a XLogP3 value of 0.8, indicating its partition coefficient between octanol and water, which is a measure of its hydrophobicity. It has 2 hydrogen bond donors and 4 hydrogen bond acceptors. It is a white to purple powder with a melting point of 164-168 °C (lit.).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It should be stored in a well-ventilated place and kept container tightly closed.